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Compound of Interest

Compound Name:
Ethyl 6-Bromoimidazo[1,2-

a]pyrazine-2-carboxylate

CAS No.: 1208085-94-2

Cat. No.: B577543

Get Quote

The landscape of B-cell malignancy treatment has been significantly shaped by the advent of

Bruton's tyrosine kinase (BTK) inhibitors. These agents have demonstrated remarkable efficacy

by targeting the B-cell receptor (BCR) signaling pathway, a critical cascade for the proliferation

and survival of malignant B-cells.[1][2] However, the emergence of resistance, often through

mutations at the C481 binding site of BTK, has posed a significant clinical challenge for first-

generation covalent BTK inhibitors.[3][4]

This guide provides a comprehensive technical overview of Nemtabrutinib (also known as MK-

1026 and formerly ARQ 531), a potent, orally available, non-covalent BTK inhibitor.[5][6]

Nemtabrutinib is distinguished by its reversible binding mechanism and its ability to effectively

inhibit both wild-type and C481S-mutated BTK.[4][7] This unique characteristic positions

Nemtabrutinib as a promising therapeutic option for patients with relapsed or refractory B-cell

cancers who have developed resistance to covalent BTK inhibitors.[3][4]
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A thorough understanding of the physicochemical properties of a compound is fundamental for

its development and application in research.

Property Value Source

CAS Number 2095393-15-8 [5][6]

Molecular Formula C25H23ClN4O4 [5][6][7]

Molecular Weight 478.93 g/mol [5][6][7]

IUPAC Name

(2-chloro-4-phenoxyphenyl)(4-

{[(3R,6S)-6-

(hydroxymethyl)oxan-3-

yl]amino}-7H-pyrrolo[2,3-

d]pyrimidin-5-yl)methanone

[6]

Synonyms MK-1026, ARQ 531 [5][6]

Solubility
Soluble in DMSO (≥ 50

mg/mL); Insoluble in water.
[8][9]

Storage
Store as a solid powder at

-20°C for long-term storage.
[7]

Mechanism of Action: Targeting the B-Cell Receptor
Signaling Pathway
Nemtabrutinib exerts its therapeutic effect by inhibiting Bruton's tyrosine kinase (BTK), a non-

receptor tyrosine kinase crucial for B-cell development, activation, and survival.[2] BTK is a key

component of the B-cell receptor (BCR) signaling pathway.[10][11]

Upon antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of

several downstream pathways that are essential for B-cell proliferation and survival. BTK plays

a pivotal role in this process by phosphorylating phospholipase Cγ2 (PLCγ2), which in turn

leads to the activation of pathways such as NF-κB and MAPK.[2][12]

Nemtabrutinib is an ATP-competitive inhibitor that binds reversibly to the ATP binding site of

BTK.[6][8] Unlike covalent BTK inhibitors such as ibrutinib, which form a permanent bond with
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the cysteine residue at position 481 (C481) in the BTK active site, Nemtabrutinib's non-covalent

binding makes it effective against BTK enzymes with the C481S mutation, a common

mechanism of acquired resistance.[4][7] By inhibiting BTK, Nemtabrutinib effectively blocks the

BCR signaling pathway, leading to decreased proliferation and increased apoptosis in

malignant B-cells.[5][7]
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B-Cell Receptor (BCR) Signaling Pathway and Nemtabrutinib's Point of Inhibition.

Clinical Applications and Efficacy
Nemtabrutinib is under investigation for the treatment of various B-cell malignancies,

particularly in patients with relapsed or refractory disease.[13][14] Clinical trials have

demonstrated promising antitumor activity and a manageable safety profile.[3][4]

BELLWAVE-001 Phase 1/2 Study
The BELLWAVE-001 study is an open-label, phase 1/2 clinical trial evaluating Nemtabrutinib in

patients with relapsed or refractory hematologic malignancies.[4]

Key Findings in Chronic Lymphocytic Leukemia/Small Lymphocytic Lymphoma (CLL/SLL):
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Parameter Result Source

Patient Population

Heavily pretreated, 95% with

prior BTKi therapy, 63% with

C481S-mutated BTK

[1][4]

Recommended Phase 2 Dose

(RP2D)
65 mg once daily [1][13]

Overall Response Rate (ORR) 56% [4][15]

Median Duration of Response

(DOR)
24.4 months [1]

Median Progression-Free

Survival (PFS)
26.3 months [1]

Safety and Tolerability
Across clinical studies, Nemtabrutinib has shown a manageable safety profile.

Common Treatment-Emergent Adverse Events (TEAEs) (any grade) in the BELLWAVE-001

study (n=112):[4]

Hypertension (30%)

Dysgeusia (altered taste) (21%)

Neutropenia (20%)

Arthralgia (20%)

Fatigue (13%)

Nausea (12%)

Thrombocytopenia (12%)

Diarrhea (10%)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10428690/
https://cllsociety.org/2023/04/ash-2022-efficacy-and-safety-of-nemtabrutinib/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10428690/
https://aacrjournals.org/cancerdiscovery/article/14/1/66/732537/First-in-Human-Study-of-the-Reversible-BTK
https://cllsociety.org/2023/04/ash-2022-efficacy-and-safety-of-nemtabrutinib/
https://www.researchgate.net/publication/373279689_P628_UPDATED_ANALYSIS_OF_BELLWAVE-001_A_PHASE_12_OPEN-LABEL_DOSE-EXPANSION_STUDY_OF_THE_EFFICACY_AND_SAFETY_OF_NEMTABRUTINIB_FOR_THE_TREATMENT_OF_B-CELL_MALIGNANCIES
https://pmc.ncbi.nlm.nih.gov/articles/PMC10428690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10428690/
https://cllsociety.org/2023/04/ash-2022-efficacy-and-safety-of-nemtabrutinib/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grade ≥3 TEAEs occurred in a significant portion of patients, with the most common being

neutropenia.[13][16] Importantly, no deaths were attributed to the treatment in the reported

data.[4]

Experimental Protocols for Preclinical Research
The following protocols provide a framework for the in vitro evaluation of Nemtabrutinib.

In Vitro BTK Kinase Inhibition Assay
This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of

Nemtabrutinib against BTK.

Materials:

Recombinant human BTK enzyme

Kinase buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 2mM MnCl2, 50μM

DTT)[17]

ATP

Peptide substrate (e.g., Poly (4:1 Glu, Tyr))[18]

Nemtabrutinib stock solution (in DMSO)

ADP-Glo™ Kinase Assay kit

384-well plates

Procedure:

Prepare serial dilutions of Nemtabrutinib in DMSO. Further dilute in kinase buffer to the

desired concentrations.

Add the diluted Nemtabrutinib or vehicle control (DMSO) to the wells of a 384-well plate.

Add the BTK enzyme and peptide substrate solution to each well and incubate for 20

minutes at room temperature.
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Initiate the kinase reaction by adding ATP to each well. Incubate for a defined period (e.g., 60

minutes) at 30°C.

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay kit according to the manufacturer's instructions.

Measure luminescence using a plate reader.

Calculate the percent inhibition for each Nemtabrutinib concentration relative to the vehicle

control and determine the IC50 value by fitting the data to a dose-response curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: A New Frontier in B-Cell Malignancy
Treatment]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577543/docs#introduction-a-new-frontier-in-b-cell-
malignancy-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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